 
            | REACTION_CXSMILES | [NH:1]1[CH2:7][C:5](=[O:6])[NH:4][C:2]1=[O:3].[CH2:8](O)[CH3:9]>>[NH:4]1[CH2:2][CH2:9][CH2:8][CH2:7][CH2:5]1.[NH:1]1[CH2:7][C:5](=[O:6])[NH:4][C:2]1=[O:3] | 
| Conditions are dynamic | 
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                                                                                    N1CCCCC1                                                                                 | 
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                                                                                    N1C(NC(C1)=O)=O                                                                                 | 
| Source | Open Reaction Database (ORD) | 
| Description | The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. | 
| REACTION_CXSMILES | [NH:1]1[CH2:7][C:5](=[O:6])[NH:4][C:2]1=[O:3].[CH2:8](O)[CH3:9]>>[NH:4]1[CH2:2][CH2:9][CH2:8][CH2:7][CH2:5]1.[NH:1]1[CH2:7][C:5](=[O:6])[NH:4][C:2]1=[O:3] | 
| Conditions are dynamic | 
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                                                                            See reaction.notes.procedure_details.                                                                         | 
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                                                                                    N1CCCCC1                                                                                 | 
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                                                                                    N1C(NC(C1)=O)=O                                                                                 | 
| Source | Open Reaction Database (ORD) | 
| Description | The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. | 
| REACTION_CXSMILES | [NH:1]1[CH2:7][C:5](=[O:6])[NH:4][C:2]1=[O:3].[CH2:8](O)[CH3:9]>>[NH:4]1[CH2:2][CH2:9][CH2:8][CH2:7][CH2:5]1.[NH:1]1[CH2:7][C:5](=[O:6])[NH:4][C:2]1=[O:3] | 
| Conditions are dynamic | 
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                                                                            See reaction.notes.procedure_details.                                                                         | 
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                                                                                    N1CCCCC1                                                                                 | 
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                                                                                    N1C(NC(C1)=O)=O                                                                                 | 
| Source | Open Reaction Database (ORD) | 
| Description | The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |